T-1840383: A Dual Inhibitor of c-Met and VEGFR-2 for Cancer Therapy
T-1840383: A Dual Inhibitor of c-Met and VEGFR-2 for Cancer Therapy
An In-depth Technical Guide for Researchers and Drug Development Professionals
Abstract
T-1840383 is a potent, orally bioavailable, ATP-competitive small molecule inhibitor that dually targets the receptor tyrosine kinases c-Met and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2). Dysregulation of the HGF/c-Met and VEGF/VEGFR-2 signaling pathways are critical drivers of tumor growth, angiogenesis, invasion, and metastasis. The simultaneous inhibition of both pathways by a single agent like T-1840383 presents a promising therapeutic strategy to overcome resistance mechanisms and achieve broader antitumor activity. This technical guide provides a comprehensive overview of the preclinical data on T-1840383, including its mechanism of action, in vitro and in vivo efficacy, and detailed experimental protocols.
Introduction
The c-Met receptor tyrosine kinase and its ligand, hepatocyte growth factor (HGF), are implicated in a wide array of human cancers, where their aberrant activation is linked to tumorigenesis and metastatic progression.[1] Similarly, the VEGF/VEGFR-2 signaling axis is a well-established mediator of tumor angiogenesis, the process by which new blood vessels are formed to supply tumors with essential nutrients and oxygen.[1] Preclinical evidence suggests a synergistic interplay between the c-Met and VEGFR-2 pathways, where inhibition of one can lead to compensatory activation of the other, ultimately resulting in therapeutic resistance. Therefore, a dual-targeting approach is a rational strategy to enhance antitumor efficacy.[1] T-1840383 was developed to address this challenge by potently inhibiting both c-Met and VEGFR-2.
Chemical Structure
The chemical structure of T-1840383 is N-[4-({2-[(cyclopropylcarbonyl)amino]imidazo[1,2-a]pyridin-6-yl}oxy)-3-fluorophenyl]-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-4-carboxamide.[2]
Chemical Structure of T-1840383
Caption: Chemical structure of T-1840383.
Mechanism of Action
T-1840383 is an ATP-competitive inhibitor, meaning it binds to the ATP-binding pocket of the c-Met and VEGFR-2 kinases, thereby preventing the phosphorylation and subsequent activation of these receptors and their downstream signaling pathways.
Signaling Pathways
The dual inhibitory action of T-1840383 targets two critical pathways in cancer progression. The c-Met pathway, when activated by HGF, triggers downstream signaling cascades including the RAS/MAPK and PI3K/Akt pathways, promoting cell proliferation, survival, and motility. The VEGFR-2 pathway, upon stimulation by VEGF, activates similar downstream effectors, leading to endothelial cell proliferation, migration, and the formation of new blood vessels.
Caption: T-1840383 dual inhibition of c-Met and VEGFR-2 signaling pathways.
Preclinical Data
In Vitro Kinase Inhibitory Activity
T-1840383 demonstrates potent inhibitory activity against c-Met and VEGFR family kinases.
| Kinase Target | IC50 (nM) |
| c-Met | 1.9 |
| VEGFR-1 | 7.7 |
| VEGFR-2 | 2.2 |
| VEGFR-3 | 5.5 |
In Vitro Cellular Activity
T-1840383 effectively inhibits HGF-induced c-Met phosphorylation and VEGF-induced VEGFR-2 phosphorylation in various cell lines. It also suppresses the proliferation of c-Met amplified cancer cells and inhibits VEGF-dependent proliferation and capillary tube formation of human umbilical vein endothelial cells (HUVECs).[1]
In Vivo Antitumor Efficacy
Oral administration of T-1840383 has demonstrated significant antitumor activity in a broad range of human tumor xenograft models in mice. This efficacy is associated with the inhibition of c-Met phosphorylation and a reduction in microvessel density within the tumors.[1]
| Xenograft Model | Tumor Type | T-1840383 Dose (mg/kg, p.o., qd) | Tumor Growth Inhibition (%) |
| MKN45 | Gastric Carcinoma | 2 | Significant |
| EBC-1 | Lung Cancer | Not specified | Significant |
| U-87MG | Glioblastoma | Not specified | Significant |
| COLO 205 | Colon Cancer | Not specified | Significant |
Note: Specific percentage of tumor growth inhibition was not provided in the abstract, but was described as "potent" and "profound".[1][3]
Experimental Protocols
Kinase Inhibition Assay
Objective: To determine the half-maximal inhibitory concentration (IC50) of T-1840383 against target kinases.
Methodology:
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Prepare a reaction buffer containing the specific kinase, a substrate peptide, and necessary cofactors.
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Add serial dilutions of T-1840383 to the reaction mixture and incubate for a defined period (e.g., 20 minutes).
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Initiate the kinase reaction by adding a mixture of ATP and ³³P-ATP to a final concentration of 10 µM.
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Allow the reaction to proceed for a specific time at a controlled temperature.
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Terminate the reaction and measure the incorporation of ³³P into the substrate peptide using a suitable detection method, such as a filter-binding assay or scintillation counting.
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Calculate the percentage of kinase inhibition at each concentration of T-1840383 and determine the IC50 value by fitting the data to a dose-response curve.
Caption: Workflow for a typical kinase inhibition assay.
Western Blot for Protein Phosphorylation
Objective: To assess the inhibitory effect of T-1840383 on c-Met and VEGFR-2 phosphorylation in cells.
Methodology:
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Culture cells (e.g., A549 for c-Met, HUVECs for VEGFR-2) to sub-confluency.
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Treat cells with various concentrations of T-1840383 for a specified time (e.g., 1 hour).
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Stimulate the cells with the respective ligand (HGF for c-Met, VEGF for VEGFR-2) for a short period (e.g., 10 minutes).
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Lyse the cells in a suitable lysis buffer containing protease and phosphatase inhibitors.
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Determine the protein concentration of the lysates using a standard method (e.g., BCA assay).
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Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.
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Block the membrane with a blocking buffer (e.g., 5% non-fat dry milk in TBST).
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Incubate the membrane with primary antibodies specific for phosphorylated c-Met (p-Met) or phosphorylated VEGFR-2 (p-VEGFR-2), and total c-Met or VEGFR-2 as a loading control.
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Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.
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Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize with an imaging system.
HUVEC Tube Formation Assay
Objective: To evaluate the anti-angiogenic potential of T-1840383 in vitro.
Methodology:
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Thaw Matrigel on ice and coat the wells of a 96-well plate. Allow the Matrigel to solidify at 37°C for 30-60 minutes.
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Harvest HUVECs and resuspend them in a basal medium containing various concentrations of T-1840383.
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Seed the HUVECs onto the Matrigel-coated wells.
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Stimulate tube formation by adding VEGF to the medium.
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Incubate the plate at 37°C in a humidified incubator with 5% CO₂ for 4-18 hours.
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Visualize the formation of capillary-like structures (tubes) using a microscope.
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Quantify the extent of tube formation by measuring parameters such as the total tube length, number of junctions, and number of branches using image analysis software.
In Vivo Tumor Xenograft Studies
Objective: To assess the antitumor efficacy of T-1840383 in a living organism.
Methodology:
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Implant human tumor cells (e.g., MKN45, EBC-1, U-87MG, COLO 205) subcutaneously into the flank of immunocompromised mice (e.g., nude or SCID mice).
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Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).
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Randomize the mice into treatment and control groups.
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Administer T-1840383 orally once daily at predetermined dose levels. The control group receives the vehicle alone.
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Measure tumor volume and body weight regularly (e.g., twice a week).
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At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., Western blotting for p-Met, immunohistochemistry for microvessel density).
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Calculate the tumor growth inhibition (TGI) for each treatment group compared to the control group.
Conclusion
T-1840383 is a potent dual inhibitor of c-Met and VEGFR-2 with a broad spectrum of in vitro and in vivo antitumor activities. Its ability to simultaneously block two key pathways involved in tumor progression and angiogenesis makes it a compelling candidate for further clinical development. The data presented in this guide provide a strong rationale for the continued investigation of T-1840383 as a novel therapeutic agent for the treatment of various human cancers.
